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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B1582597 Get Quote

An In-Depth Technical Guide to the Properties of Tetradecyl Acrylate vs. Tetradecyl

Methacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecyl acrylate (TDA) and tetradecyl methacrylate (TDMA), also known as myristyl

acrylate and myristyl methacrylate, are long-chain alkyl (meth)acrylate monomers. The

presence of the C14 alkyl chain imparts significant hydrophobicity and unique thermal

properties to their corresponding polymers, poly(tetradecyl acrylate) (PTDA) and

poly(tetradecyl methacrylate) (PTDMA). These characteristics make them compelling

candidates for a variety of specialized applications, including but not limited to drug delivery

systems, biomaterials, and specialty coatings.

This technical guide provides a comparative overview of the core properties of TDA and TDMA,

focusing on their physicochemical characteristics, polymerization behavior, and

biocompatibility. The information herein is intended to assist researchers, scientists, and drug

development professionals in selecting the appropriate monomer for their specific application.

Physicochemical Properties
The fundamental physicochemical properties of the monomers are crucial for understanding

their behavior in both synthesis and application. The additional methyl group on the
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methacrylate monomer results in a slightly higher molecular weight and can influence

properties like density and refractive index.

Property Tetradecyl Acrylate (TDA)
Tetradecyl Methacrylate
(TDMA)

CAS Number 21643-42-5 2549-53-3

Molecular Formula C₁₇H₃₂O₂ C₁₈H₃₄O₂

Molecular Weight 268.43 g/mol [1][2] 282.46 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid[1][2]

Clear light yellow liquid or

white paste[3][4][5]

Density 0.87 g/cm³[1][6] 0.871 g/cm³[3][4][5][7]

Boiling Point 138 °C @ 0.4 mmHg[1][6][8] 147-154 °C @ 0.7 Torr[3]

Melting Point 14 °C[1][6][8] -20 °C

Refractive Index (20°C) 1.4450 - 1.4490[1][6] 1.448[3][4][5][7]

Polymer Tg -20 °C to -30 °C (estimated) -2 °C

Solubility

Insoluble in water (2µg/L at

20℃)[1][2][6]; Soluble in

nonpolar organic solvents

Insoluble in water; Soluble in

organic solvents[9]

Note: Polymer properties such as Glass Transition Temperature (Tg) can vary based on factors

like molecular weight, polydispersity, and measurement method.

Polymerization Characteristics
The polymerization behavior of TDA and TDMA is a critical differentiator. In general, acrylates

are more reactive and polymerize more readily than their corresponding methacrylate

counterparts. This is attributed to the electron-donating methyl group in methacrylates, which

stabilizes the propagating radical.

General Reactivity:
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Acrylates (TDA): Tend to have higher propagation rate constants (kₚ) and polymerize more

rapidly. This can lead to broader molecular weight distributions in uncontrolled free-radical

polymerizations.

Methacrylates (TDMA): The presence of the α-methyl group leads to a lower propagation

rate. Methacrylic esters, in general, polymerize much less readily than the corresponding

ordinary acrylates[9]. This allows for greater control over the polymerization process, often

resulting in more well-defined polymers.

While specific kinetic data for TDA and TDMA are not readily available in comparative studies,

the general trends for long-chain acrylates and methacrylates can be extrapolated. Controlled

radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) and

Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, are highly

recommended for synthesizing well-defined polymers from both monomers.

Biocompatibility and Toxicity
For applications in drug development and biomaterials, the biocompatibility and potential

cytotoxicity of the monomers and resulting polymers are of paramount importance. Unreacted

monomer is often the primary source of cytotoxicity in polymer-based medical devices.

General Trends:

Acrylates vs. Methacrylates: A consistent finding in the literature is that acrylate monomers

are generally more cytotoxic than their corresponding methacrylate analogs[3].

Influence of Alkyl Chain Length: The lipophilicity of the monomer, which is influenced by the

length of the alkyl ester chain, can affect its cytotoxicity. An inverse correlation between the

half maximal inhibitory concentration (IC50) and the logarithm of the partition coefficient

(logP) has been observed for some (meth)acrylates, suggesting that increased lipophilicity

can lead to increased cytotoxicity[3].

Cellular Interaction:

Leached monomers from (meth)acrylate-based materials can induce cellular responses,

including inflammation. Some studies have shown that methacrylates can affect the

production of various cytokines by immune cells both in vitro and in vivo[6].
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It is important to note that while monomers can exhibit cytotoxicity, the resulting polymers are

generally considered to be biocompatible, provided that residual monomer levels are

minimized. For instance, poly(methyl methacrylate) (PMMA) is widely used in medical and

dental applications due to its biocompatibility[10][11].

Direct comparative cytotoxicity studies on TDA and TDMA are lacking in the available literature.

Therefore, it is essential for researchers to conduct specific in vitro and in vivo evaluations for

their intended application.

Experimental Protocols
Detailed and reproducible experimental protocols are vital for scientific research. Below are

generalized protocols for the synthesis and characterization of these monomers and their

polymers.

Monomer Synthesis: Direct Esterification
A common method for synthesizing long-chain alkyl (meth)acrylates is the acid-catalyzed direct

esterification of the corresponding long-chain alcohol with (meth)acrylic acid.
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Reactants & Catalyst

Reaction Process Work-up & Purification

1-Tetradecanol

Combine Reactants,
Catalyst, Inhibitor,

and Solvent

Methacrylic Acid
(or Acrylic Acid)

p-Toluenesulfonic Acid

Hydroquinone

Toluene

Heat to Reflux with
Dean-Stark Trap

Monitor Water
Collection

Wash with NaHCO₃

and Brine Dry over Na₂SO₄
Remove Solvent

(Rotary Evaporation)

Purify by
Recrystallization or

Column Chromatography
Tetradecyl (Meth)acrylate
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Reagents

Procedure
Termination & Purification

TDA or TDMA

Combine Monomer, Initiator,
Ligand, and Solvent

in Schlenk Flask

Ethyl α-bromoisobutyrate

Copper(I) Bromide (CuBr)

PMDETA

Toluene or Anisole

Degas via Freeze-Pump-Thaw
Cycles (x3)

Add CuBr under
Inert Atmosphere

Place in Preheated
Oil Bath (e.g., 70-90°C)

Monitor Conversion
(NMR, GC) Cool and Expose to Air Dilute with Solvent Pass through Alumina Column Precipitate in Cold Methanol Dry under Vacuum PTDA or PTDMA

Characterization Techniques

Determined Properties

Purified Polymer
(PTDA or PTDMA)

FTIR Spectroscopy Gel Permeation
Chromatography (GPC)

Differential Scanning
Calorimetry (DSC)

Confirmation of
Polymer Structure

Molecular Weight (Mn, Mw)
& Polydispersity (Đ)

Glass Transition (Tg)
& Melting Temp (Tm)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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